Cas no 1239358-86-1 (Ilginatinib)

Ilginatinib structure

Product Name:Ilginatinib

CAS No:1239358-86-1

MF:C₂₁H₂₀FN₇

MW:389.4288

CID:2601740

PubChem ID:46866319

Update Time:2024-11-02

Ilginatinib Chemical and Physical Properties

Names and Identifiers

- NS-018
- NS018
- ilginatinib
- 56R994WX4L
- (S)-N2-(1-(4-fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2-yl)pyridine-2,6-diamine
- (S)-N2-[1-(4-fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2-yl)pyridine-2,6-diamine
- GTPL7839
- DB12784
- SB16921
- Q27088043
- (S)-N-(1-(4-Fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N'-(pyrazin-2-yl)pyridine-2,6-diamine
- (S)-N2-[1-(4-fl
- -N-[(1S)-1-(4-fluorophenyl)ethyl]-4-(1-methylpyrazol-4-yl)-2-N-pyrazin-2-ylpyridine-2,6-diamine
- DTXSID201115696
- HY-19631A
- BDBM50595922
- F85341
- 2,6-Pyridinediamine, N2-((1S)-1-(4-fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N6-2-pyrazinyl-
- UQTPDWDAYHAZNT-AWEZNQCLSA-N
- CS-5358
- N2-[(1S)-1-(4-Fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-2-pyrazinyl-2,6-pyridinediamine
- UNII-56R994WX4L
- ILGINATINIB [INN]
- NS00072915
- s59
- CHEMBL4303389
- 1239358-86-1
- AKOS030526348
- 1526932-96-6
- SCHEMBL14954406
- MS-26478
- 6-N-[(1S)-1-(4-fluorophenyl)ethyl]-4-(1-methylpyrazol-4-yl)-2-N-pyrazin-2-ylpyridine-2,6-diamine
- (S)-N2-[1-(4-fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2yl)pyridine-2,6-diamine
- BRD-K21865955-003-01-5
- Ilginatinib
- Inchi： 1S/C21H20FN7/c1-14(15-3-5-18(22)6-4-15)26-19-9-16(17-11-25-29(2)13-17)10-20(27-19)28-21-12-23-7-8-24-21/h3-14H,1-2H3,(H2,24,26,27,28)/t14-/m0/s1
- InChI Key： UQTPDWDAYHAZNT-AWEZNQCLSA-N
- SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])[C@]([H])(C([H])([H])[H])N([H])C1=C([H])C(=C([H])C(N([H])C2C([H])=NC([H])=C([H])N=2)=N1)C1C([H])=NN(C([H])([H])[H])C=1[H]

Computed Properties

Exact Mass: 389.176422g/mol
Monoisotopic Mass: 389.176422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 501
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 80.6
Molecular Weight: 389.4g/mol

Ilginatinib Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Ilginatinib Pricemore >>

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